Cas no 287172-74-1 (2-Chloro-3,6-difluorobenzoic acid)
287172-74-1 structure
Product Name:2-Chloro-3,6-difluorobenzoic acid
CAS No:287172-74-1
MF:C7H3ClF2O2
MW:192.547328233719
MDL:MFCD01631441
CID:92661
PubChem ID:2773530
Update Time:2025-04-18
2-Chloro-3,6-difluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3,6-difluorobenzoic acid
- 2-chloro-3,6-difluoro-benzoic Acid
-
- MDL： MFCD01631441
- Inchi： 1S/C7H3ClF2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
- InChI Key： COWJYTLVSFKOPM-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C(=O)O)F)F
Computed Properties
- Exact Mass: 191.97900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: powder
- Melting Point: 126-128°C
- Boiling Point: 126-128°C
- PSA: 37.30000
- LogP: 2.31640
- Solubility: Not determined
2-Chloro-3,6-difluorobenzoic acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38-20/21/22-22
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
2-Chloro-3,6-difluorobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-3,6-difluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005590-5g |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 5g |
￡72.00 | 2022-03-01 | |
| Fluorochem | 005590-25g |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 25g |
￡288.00 | 2022-03-01 | |
| Alichem | A013026206-250mg |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A013026206-500mg |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A013026206-1g |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| Chemenu | CM132091-1g |
2-chloro-3,6-difluorobenzoic acid |
287172-74-1 | 95+% | 1g |
$206 | 2021-06-17 | |
| Chemenu | CM132091-5g |
2-chloro-3,6-difluorobenzoic acid |
287172-74-1 | 95+% | 5g |
$617 | 2021-06-17 | |
| TRC | C585315-100mg |
2-Chloro-3,6-difluorobenzoic Acid |
287172-74-1 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585315-500mg |
2-Chloro-3,6-difluorobenzoic Acid |
287172-74-1 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C585315-1g |
2-Chloro-3,6-difluorobenzoic Acid |
287172-74-1 | 1g |
$ 80.00 | 2022-06-06 |
2-Chloro-3,6-difluorobenzoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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